Cas no 207233-99-6 (2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde)

2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde structure
207233-99-6 structure
Product name:2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde
CAS No:207233-99-6
MF:C14H12F3NO
MW:267.24639415741
MDL:MFCD00192093
CID:910369
PubChem ID:622376

2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
    • AC1LDNNV
    • AC1Q2II8
    • ACMC-20aoaj
    • CTK4E4938
    • MolPort-001-002-611
    • AKOS000297201
    • 2,5-DIMETHYL-1-(3-(TRIFLUOROMETHYL)-PHENYL)PYRROLE-3-CARBOXALDEHYDE
    • BBL023152
    • SB62802
    • 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carbaldehyde
    • EN300-08068
    • VS-07340
    • 207233-99-6
    • Z56785569
    • 2,5-Dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrrole-3-carbaldehyde
    • CS-0307818
    • STL291051
    • Pyrrole-3-carboxaldehyde, 1-(3-trifluoromethylphenyl)-2,5-dimethyl-
    • MFCD00192093
    • 2,5-DIMETHYL-1-(3-(TRIFLUOROMETHYL)-PHENYL)PYRROLE-3-CARBOXALDEHYDE, 99
    • 1H-pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-
    • DTXSID70347510
    • SCHEMBL3604258
    • G37415
    • 2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde #
    • ALBB-014520
    • 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde
    • MDL: MFCD00192093
    • Inchi: InChI=1S/C14H12F3NO/c1-9-6-11(8-19)10(2)18(9)13-5-3-4-12(7-13)14(15,16)17/h3-8H,1-2H3
    • InChI Key: JHWUPSAKKXZTKT-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C)N1C2=CC=CC(=C2)C(F)(F)F)C=O

Computed Properties

  • Exact Mass: 267.08709849g/mol
  • Monoisotopic Mass: 267.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Melting Point: 103-105 °C(lit.)

2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB229319-500 mg
2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde, 95%; .
207233-99-6 95%
500mg
€205.60 2023-06-22
Chemenu
CM458049-1g
1H-Pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-
207233-99-6 95%+
1g
$*** 2023-03-29
Enamine
EN300-08068-1.0g
2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
207233-99-6 95%
1g
$339.0 2023-04-29
Enamine
EN300-08068-2.5g
2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
207233-99-6 95%
2.5g
$397.0 2023-10-28
Enamine
EN300-08068-0.5g
2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
207233-99-6 95%
0.5g
$146.0 2023-10-28
Enamine
EN300-08068-0.05g
2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
207233-99-6 95%
0.05g
$43.0 2023-10-28
A2B Chem LLC
AB17622-250mg
2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1h-pyrrole-3-carbaldehyde
207233-99-6 95%
250mg
$132.00 2024-04-20
A2B Chem LLC
AB17622-1g
2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1h-pyrrole-3-carbaldehyde
207233-99-6 95%
1g
$232.00 2024-04-20
A2B Chem LLC
AB17622-2.5g
2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1h-pyrrole-3-carbaldehyde
207233-99-6 95%
2.5g
$453.00 2024-04-20
Aaron
AR002JLU-500mg
1H-Pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-
207233-99-6 95%
500mg
$226.00 2025-01-21

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(CAS:207233-99-6)2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde
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Purity:99%
Quantity:1g
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